Cas no 2580092-48-2 (rac-3-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylprop-2-ynoic acid)

• Product Name: rac-3-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylprop-2-ynoic acid
• CAS No: 2580092-48-2
• MF: C₂₄H₂₃NO₄
• MW: 389.44372677803
• CID: 5657493
• PubChem ID: 165893179
• Update Time: 2025-10-30

rac-3-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728924
• 2580092-48-2
• rac-3-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]prop-2-ynoic acid
• rac-3-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylprop-2-ynoic acid

• Inchi： 1S/C24H23NO4/c26-23(27)13-12-16-6-5-7-17(14-16)25-24(28)29-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,16-17,22H,5-7,14-15H2,(H,25,28)(H,26,27)/t16-,17-/m0/s1
• InChI Key： AOAZOBNQBFVRJO-IRXDYDNUSA-N
• SMILES： O(C(N[C@H]1CCC[C@@H](C#CC(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 389.16270821g/mol
• Monoisotopic Mass: 389.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-3-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylprop-2-ynoic acid

Racemic 3-(1R,3S)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylprop-2-ynoic Acid: A Comprehensive Overview

The compound racemic 3-(1R,3S)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylprop-2-ynoic acid (CAS No: 2580092-48-2) is a highly specialized molecule with significant potential in the field of organic chemistry and drug discovery. This compound is characterized by its complex stereochemistry and functional groups, making it a valuable tool in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds. The (1R,3S) configuration of this molecule plays a crucial role in its interaction with biological targets, such as enzymes and receptors. Researchers have demonstrated that the stereochemical integrity of this compound can significantly influence its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This has led to increased interest in using this compound as a building block for developing enantioselective drugs.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the structure of this compound is another key feature. The Fmoc group is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group serves as a versatile functional group that can be manipulated to introduce various substituents, enabling the creation of diverse chemical libraries for high-throughput screening.

Moreover, the propargylic acid moiety in this molecule adds another layer of complexity and functionality. Propargylic acids are known for their ability to participate in click chemistry reactions, such as alkyne cycloadditions and hydrofunctionalizations. These reactions are highly efficient and selective, making them ideal for constructing complex molecular architectures. The integration of the propargylic acid group into this compound opens up new avenues for its application in medicinal chemistry and materials science.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic transformations. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and the construction of the cyclohexane ring through ring-closing metathesis or other cyclization techniques. The stereochemistry of the molecule is carefully controlled during these steps to ensure high enantiomeric purity.

Recent advancements in asymmetric catalysis have further enhanced our ability to synthesize this compound with high stereoselectivity. For instance, the use of chiral catalysts based on transition metals like palladium or rhodium has enabled researchers to achieve excellent enantioselectivity in key steps such as alkylation or cyclopropanation reactions.

The biological activity of racemic 3-(1R,3S)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylprop-2-ynoic acid has been explored in several recent studies. Preclinical data suggest that this compound exhibits potent inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegenerative disorders. Its ability to modulate these targets makes it a promising candidate for further drug development.

In conclusion, racemic 3-(1R,3S)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylprop-2-ynoic acid (CAS No: 2580092-48